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Compound of Interest

Compound Name: Substance P (2-11)

Cat. No.: B15619606 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper handling and

disposal of Substance P (2-11), a decapeptide fragment of Substance P. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and environmental protection.

I. Immediate Safety and Handling Precautions
When handling Substance P (2-11), which is typically a lyophilized white powder, it is crucial to

adhere to standard laboratory safety protocols to minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the solid form and solutions of Substance P (2-11) in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of any aerosolized

particles.

Avoid Contact: Prevent direct contact with the skin and eyes. In case of accidental contact,

rinse the affected area thoroughly with water.

Spill Management: In the event of a spill, collect the material promptly. Adsorb liquid spills

with an inert material and place all contaminated materials in a sealed container for disposal
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as hazardous waste.

II. Regulatory Classification and Disposal Overview
Substance P (2-11) is not classified as an acutely hazardous waste on the Environmental

Protection Agency (EPA) "P-list." This distinction is critical as it means the stringent disposal

requirements for P-listed wastes do not apply. However, it must still be managed as a non-P-

listed hazardous chemical waste in accordance with institutional and local regulations.

Key Disposal Principles:

Do Not Dispose in Regular Trash: Unused or expired Substance P (2-11) and contaminated

materials must not be disposed of in the regular trash.

Prohibition of Sewer Disposal: Do not discharge solutions containing Substance P (2-11)
into the sanitary sewer system.[1]

Segregation: Collect all waste materials contaminated with Substance P (2-11) separately

from other waste streams.

III. Step-by-Step Disposal Procedures
The following procedures provide a clear, step-by-step guide for the safe disposal of

Substance P (2-11) in various forms.

1. Unused or Expired Substance P (2-11) (Solid Form)

Containerization: Keep the unused or expired peptide in its original, tightly sealed container.

Labeling: Ensure the container is clearly labeled with "Hazardous Waste" and the full

chemical name, "Substance P (2-11)."

Storage: Store the container in a designated satellite accumulation area for hazardous

waste, segregated from incompatible chemicals.

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.
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2. Empty Substance P (2-11) Containers

Rinsing: Since Substance P (2-11) is not a P-listed waste, empty containers can be triple-

rinsed with a suitable solvent (e.g., water or an appropriate buffer) to remove all residues.

Rinsate Collection: The rinsate from the triple-rinsing process must be collected and

managed as hazardous liquid waste.

Container Disposal: After triple-rinsing and air-drying, deface or remove the original label

from the container. The clean, empty container can then typically be disposed of in the

regular trash or recycling, in accordance with institutional policies.

3. Contaminated Labware and Debris

Collection: Place all disposable labware (e.g., pipette tips, weighing boats, gloves) and spill

cleanup materials contaminated with Substance P (2-11) into a designated, leak-proof

hazardous waste container or a clearly labeled plastic bag.

Labeling: The container or bag must be labeled as "Hazardous Waste" and specify the

contaminant (Substance P (2-11)).

Disposal: Dispose of the container through your institution's hazardous waste management

program, which will likely involve incineration.

4. Liquid Waste Containing Substance P (2-11)

Collection: Collect all aqueous and solvent-based solutions containing Substance P (2-11)
in a compatible, leak-proof, and clearly labeled hazardous waste container.

Segregation: Do not mix different types of solvent waste. Keep halogenated and non-

halogenated solvent waste streams separate.

Chemical Inactivation (Optional Pre-treatment): As a best practice to further ensure safety

and environmental protection, consider chemical inactivation of the peptide before collection

for disposal. A general procedure for peptide inactivation via hydrolysis is provided below.

This should be performed in a chemical fume hood.
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Acid or Base Hydrolysis: Slowly add the liquid peptide waste to a 1 M solution of

hydrochloric acid (HCl) or sodium hydroxide (NaOH) (a common ratio is 1 part waste to 10

parts inactivation solution). Allow the mixture to react for a minimum of 24 hours to ensure

the breakdown of the peptide bonds.

Neutralization: After the reaction period, neutralize the solution to a pH between 6.0 and

8.0.

Collection: Collect the neutralized solution as hazardous waste.

Disposal: Store the sealed waste container in a designated satellite accumulation area and

arrange for pickup through your institution's EHS department.

IV. Data Presentation: Properties of Substance P (2-
11)
The following table summarizes key quantitative data for Substance P (2-11).

Property Value

CAS Number 53749-61-4

Molecular Formula C57H86N14O12S

Molecular Weight 1191.47 g/mol

Appearance White lyophilized powder

Purity (Typical) >95% (HPLC)

Storage Temperature -20°C

V. Experimental Protocol: Neurokinin-1 (NK1)
Receptor Competitive Binding Assay
This protocol details a common experiment involving Substance P to determine the binding

affinity of a test compound for the NK1 receptor.

Materials:
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Cell membranes expressing the NK1 receptor

Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MnCl₂, 0.1% BSA, 40 µg/mL bacitracin

Radioligand: [³H]-Substance P

Unlabeled Ligand: Substance P (for non-specific binding)

Test Compound (at various concentrations)

96-well microplates

Glass fiber filters (pre-soaked in 0.5% polyethyleneimine)

Filtration apparatus

Scintillation cocktail and counter

Procedure:

Preparation: Prepare dilutions of the test compound and the unlabeled Substance P in the

assay buffer.

Assay Setup: In a 96-well plate, add the following to designated wells:

Total Binding: 50 µL of [³H]-Substance P and 100 µL of the cell membrane suspension.

Non-specific Binding: 50 µL of unlabeled Substance P (1 µM final concentration), 50 µL of

[³H]-Substance P, and 100 µL of the cell membrane suspension.

Competitive Binding: 50 µL of the test compound at various concentrations, 50 µL of [³H]-

Substance P, and 100 µL of the cell membrane suspension.

Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

Filtration: Rapidly filter the contents of each well through the pre-soaked glass fiber filters to

separate the bound and free radioligand.

Washing: Wash the filters three times with ice-cold wash buffer.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantification: Transfer the filters to scintillation vials, add scintillation cocktail, and measure

the radioactivity using a liquid scintillation counter.

Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the

total binding. Determine the IC50 of the test compound from a competitive binding curve and

calculate the Ki (inhibition constant).

VI. Mandatory Visualizations
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Caption: Substance P signaling through the NK1 receptor.
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Experimental Workflow: NK1 Receptor Competitive Binding Assay
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Caption: Workflow for an NK1 receptor binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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